Cas no 2839156-92-0 (3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2))

• Product Name: 3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2)
• CAS No: 2839156-92-0
• MF: C₈H₁₉ClN₂O
• MW: 194.702261209488
• CID: 5937971
• Update Time: 2025-10-29

3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2)

• Inchi： 1S/C8H18N2O.ClH/c1-10(2)8(7-11-3)4-5-9-6-8;/h9H,4-7H2,1-3H3;1H
• InChI Key： UGOAXBQPXJPDNN-UHFFFAOYSA-N
• SMILES： C(C1(CNCC1)N(C)C)OC.Cl

Additional information on 3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2)

Comprehensive Overview of 3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2) (CAS No. 2839156-92-0)

The compound 3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2) (CAS No. 2839156-92-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a pyrrolidine core and methoxymethyl substitution, this compound is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its amine functionality, which makes it a valuable intermediate in synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 3-Pyrrolidinamine derivatives has surged, driven by advancements in medicinal chemistry and biotechnology. The hydrochloride salt form of this compound enhances its stability and solubility, making it suitable for various experimental protocols. Scientists frequently search for "CAS 2839156-92-0 suppliers" or "3-Pyrrolidinamine hydrochloride synthesis" to source or produce this material for their projects.

One of the key trends in modern chemistry is the focus on sustainable synthesis and green chemistry. Researchers are exploring eco-friendly methods to produce compounds like 3-(methoxymethyl)-N,N-dimethylpyrrolidinamine, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Queries such as "green synthesis of pyrrolidine derivatives" or "eco-friendly amine hydrochlorides" reflect this growing interest.

The pharmacological potential of 3-Pyrrolidinamine derivatives is another hot topic. These compounds are being investigated for their role in modulating biological targets, such as receptors or enzymes, which could lead to new therapeutic agents. Online searches often include terms like "pyrrolidine-based drug candidates" or "amine hydrochlorides in medicine," highlighting the intersection of chemistry and healthcare innovation.

From a technical perspective, the physical and chemical properties of CAS 2839156-92-0 are critical for its application. Its molecular weight, melting point, and solubility profile are frequently analyzed to ensure compatibility with experimental conditions. Laboratories often seek "3-Pyrrolidinamine HCl characterization data" or "spectral analysis of pyrrolidine derivatives" to support their work.

In summary, 3-Pyrrolidinamine, 3-(methoxymethyl)-N,N-dimethyl-, hydrochloride (1:2) (CAS No. 2839156-92-0) is a versatile compound with broad relevance in scientific research. Its applications span from drug discovery to material science, and its study continues to evolve with emerging trends in sustainability and biomedical innovation. As interest grows, so does the need for reliable information and high-quality samples of this promising chemical.